Cas no 1049030-29-6 (4-(4-Tert-butylphenyl)-2-chloro-1-butene)

4-(4-Tert-butylphenyl)-2-chloro-1-butene structure
1049030-29-6 structure
Product Name:4-(4-Tert-butylphenyl)-2-chloro-1-butene
CAS No:1049030-29-6
MF:C14H19Cl
MW:222.753663301468
MDL:MFCD09965859
CID:4678832
Update Time:2023-08-14

4-(4-Tert-butylphenyl)-2-chloro-1-butene Chemical and Physical Properties

Names and Identifiers

    • 4-(4-TERT-BUTYLPHENYL)-2-CHLORO-1-BUTENE
    • 4-(4-Tert-butylphenyl)-2-chloro-1-butene
    • MDL: MFCD09965859
    • Inchi: 1S/C14H19Cl/c1-11(15)5-6-12-7-9-13(10-8-12)14(2,3)4/h7-10H,1,5-6H2,2-4H3
    • InChI Key: RIZQQPUJKPQEBY-UHFFFAOYSA-N
    • SMILES: ClC(=C)CCC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 222.118
  • Monoisotopic Mass: 222.118
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

4-(4-Tert-butylphenyl)-2-chloro-1-butene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
200413-5g
4-(4-tert-Butylphenyl)-2-chloro-1-butene
1049030-29-6 97%
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$ 365.00 2022-06-03
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4-(4-tert-Butylphenyl)-2-chloro-1-butene
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abcr
AB360366-1 g
4-(4-tert-Butylphenyl)-2-chloro-1-butene, 97%; .
1049030-29-6 97%
1g
€794.30 2023-06-20
abcr
AB360366-2 g
4-(4-tert-Butylphenyl)-2-chloro-1-butene, 97%; .
1049030-29-6 97%
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€1065.20 2023-06-20
Fluorochem
200413-2g
4-(4-tert-Butylphenyl)-2-chloro-1-butene
1049030-29-6 97%
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£624.00 2022-03-01
abcr
AB360366-5 g
4-(4-tert-Butylphenyl)-2-chloro-1-butene, 97%; .
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€2507.20 2023-06-20
abcr
AB360366-1g
4-(4-tert-Butylphenyl)-2-chloro-1-butene, 97%; .
1049030-29-6 97%
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€794.00 2025-04-22
abcr
AB360366-2g
4-(4-tert-Butylphenyl)-2-chloro-1-butene, 97%; .
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